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Compound of Interest

Compound Name: SRT 2104

Cat. No.: B1681106

Technical Support Center: SRT2104

This technical support center provides troubleshooting guides and frequently asked questions
(FAQSs) regarding the long-term stability of SRT2104 in DMSO when stored at -20°C. This
resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is the expected long-term stability of SRT2104 in DMSO at -20°C?

Al: Based on information from various suppliers, SRT2104, when dissolved in DMSO, can be
stored at -20°C for approximately six months to several months.[1][2] For longer-term storage,
-80°C is recommended, which can extend stability for up to a year.[2] As a crystalline solid,
SRT2104 is stable for at least four years when stored at -20°C.[3][4] It is crucial to use
anhydrous DMSO for preparing stock solutions, as the presence of water can impact the
solubility and stability of the compound.[5][6]

Q2: | have stored my SRT2104 in DMSO at -20°C for over six months. Can | still use it?

A2: While the general guideline is a stability of around six months at -20°C, the actual stability
can be influenced by factors such as the quality of the DMSO, the number of freeze-thaw
cycles, and exposure to moisture and light.[2] It is highly recommended to perform a quality
control check, such as HPLC or LC-MS, to assess the purity of the stock solution before use in
critical experiments.
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Q3: My SRT2104 solution in DMSO appears to have precipitated after thawing. What should |
do?

A3: Precipitation can occur if the compound's solubility limit is exceeded or if the DMSO has
absorbed moisture.[5] To redissolve the compound, you can gently warm the vial to 37°C for 10
minutes and/or sonicate it for a short period.[1] If precipitation persists, it may indicate
compound degradation or solubility issues. It is advisable to prepare a fresh stock solution
using anhydrous DMSO.

Q4: How many freeze-thaw cycles can a solution of SRT2104 in DMSO tolerate?

A4: While specific data for SRT2104 is not available, studies on a diverse set of small
molecules have shown no significant compound loss after as many as 11 freeze-thaw cycles.
[7][8] However, to minimize potential degradation, it is best practice to prepare small aliquots of
your stock solution to avoid repeated freezing and thawing of the entire stock.

Q5: What are the potential degradation products of SRT2104 in DMSO?

A5: Specific degradation pathways of SRT2104 in DMSO under storage conditions are not
well-documented in publicly available literature. Degradation could potentially occur through
hydrolysis if water is present in the DMSO, or through oxidation. DMSO itself can degrade
under certain conditions, such as exposure to UV light in the presence of a photosensitizer.[9]
To identify any degradation products, analytical techniques like LC-MS/MS would be required.
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Issue Possible Cause Recommended Action

1. Prepare a fresh stock
solution of SRT2104 in
anhydrous DMSO. 2. Perform
a quality control check (e.g.,
HPLC, LC-MS) on the old and
new stock solutions to

Inconsistent experimental Degradation of SRT2104 stock

results solution.

compare purity. 3. If
degradation is confirmed,

discard the old stock.

1. Gently warm the vial to 37°C

_ and sonicate to try and
1. The solution may be ) o
. . redissolve the precipitate.[1] 2.
Precipitate observed in the supersaturated. 2. The DMSO o
] ] ] If the precipitate does not
stock solution after thawing may have absorbed moisture, ) o
_ - dissolve, it is recommended to
reducing solubility.[5] )
prepare a fresh stock solution

using anhydrous DMSO.

1. Aliquot stock solutions to
minimize freeze-thaw cycles.

2. Store aliquots at -80°C for
The compound may have
o ] long-term storage.[2] 3. Before
Loss of compound activity degraded over time or due to B ) )
) critical experiments with aged
improper storage. _ _
stock solutions, validate the

compound's activity with a

fresh standard.

Quantitative Data Summary

The following table provides a summary of the stability of SRT2104 under different storage
conditions as indicated by various suppliers. Please note that these are general guidelines, and
stability can be batch and condition-dependent.
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Storage

Formulation Reported Stability Source
Temperature

Crystalline Solid -20°C > 4 years [3114]

In DMSO -20°C ~6 months [2]

In DMSO -20°C "several months" [1]

In DMSO -80°C ~1 year [2]

Experimental Protocols

Protocol 1: Assessment of SRT2104 Stability in DMSO via HPLC

This protocol outlines a method to assess the stability of SRT2104 in a DMSO stock solution
stored at -20°C over time.

e Preparation of Stock Solution:
o Accurately weigh a known amount of SRT2104 crystalline solid.
o Dissolve in anhydrous DMSO to a final concentration of 10 mM.

o Prepare multiple small aliquots in amber, tightly sealed vials to minimize exposure to light
and moisture.

» Storage:
o Store the aliquots at -20°C.
e Sample Analysis:

o At designated time points (e.g., T=0, 1 month, 3 months, 6 months, 1 year), retrieve one
aliquot.

o Allow the aliquot to thaw completely at room temperature.
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o Prepare a dilution of the stock solution in a suitable mobile phase (e.g., acetonitrile:water
with 0.1% formic acid).

o Analyze the sample by High-Performance Liquid Chromatography (HPLC) with a UV

detector.

o The purity of SRT2104 is determined by comparing the peak area of the parent compound
to the total peak area of all components in the chromatogram.

o Data Analysis:

o Calculate the percentage of SRT2104 remaining at each time point relative to the T=0

sample.

o A significant decrease in the percentage of the parent peak over time indicates

degradation.

Visualizations
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Caption: Troubleshooting workflow for SRT2104 stability issues.
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Caption: Simplified SIRT1 signaling pathway activated by SRT2104.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://cdn.caymanchem.com/cdn/insert/28380.pdf
https://www.caymanchem.com/product/28380/srt-2104
https://www.selleckchem.com/products/srt2104-gsk2245840.html
https://www.benchchem.com/pdf/Technical_Support_Center_Stability_of_Small_Molecules_in_DMSO_and_Cell_Culture_Media.pdf
https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://www.semanticscholar.org/paper/Studies-on-Repository-Compound-Stability-in-DMSO-Cheng-Hochlowski/9d1dd4c2cce41098c4aedc53803aebdbc969d38f
https://www.semanticscholar.org/paper/Studies-on-Repository-Compound-Stability-in-DMSO-Cheng-Hochlowski/9d1dd4c2cce41098c4aedc53803aebdbc969d38f
https://pubmed.ncbi.nlm.nih.gov/15159161/
https://pubmed.ncbi.nlm.nih.gov/15159161/
https://www.benchchem.com/product/b1681106#long-term-stability-of-srt-2104-in-dmso-at-20-c
https://www.benchchem.com/product/b1681106#long-term-stability-of-srt-2104-in-dmso-at-20-c
https://www.benchchem.com/product/b1681106#long-term-stability-of-srt-2104-in-dmso-at-20-c
https://www.benchchem.com/product/b1681106#long-term-stability-of-srt-2104-in-dmso-at-20-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

